Cas no 863459-72-7 (7-{(4-fluorophenyl)methylsulfanyl}-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidine)

• Product Name: 7-{(4-fluorophenyl)methylsulfanyl}-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidine
• CAS No: 863459-72-7
• MF: C₁₈H₁₄FN₅S
• MW: 351.400664806366
• CID: 6423849
• PubChem ID: 18554499
• Update Time: 2025-07-09

7-{(4-fluorophenyl)methylsulfanyl}-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-{(4-fluorophenyl)methylsulfanyl}-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidine
• F0682-0744
• 7-[(4-fluorophenyl)methylsulfanyl]-3-(4-methylphenyl)triazolo[4,5-d]pyrimidine
• AKOS024596481
• 7-((4-fluorobenzyl)thio)-3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 7-{[(4-fluorophenyl)methyl]sulfanyl}-3-(4-methylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 863459-72-7
• 3H-1,2,3-Triazolo[4,5-d]pyrimidine, 7-[[(4-fluorophenyl)methyl]thio]-3-(4-methylphenyl)-

• Inchi： 1S/C18H14FN5S/c1-12-2-8-15(9-3-12)24-17-16(22-23-24)18(21-11-20-17)25-10-13-4-6-14(19)7-5-13/h2-9,11H,10H2,1H3
• InChI Key： OFTKYEGASHDKFV-UHFFFAOYSA-N
• SMILES： C1=NC(SCC2=CC=C(F)C=C2)=C2N=NN(C3=CC=C(C)C=C3)C2=N1

Computed Properties

• Exact Mass: 351.09539480g/mol
• Monoisotopic Mass: 351.09539480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 542.4±60.0 °C(Predicted)
• pka: 1.27±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 7-{(4-fluorophenyl)methylsulfanyl}-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidine

Comprehensive Overview of 7-{(4-fluorophenyl)methylsulfanyl}-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidine (CAS No. 863459-72-7)

The compound 7-{(4-fluorophenyl)methylsulfanyl}-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidine (CAS No. 863459-72-7) is a heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a triazolopyrimidine core and fluorophenyl and methylphenyl substituents, makes it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in kinase inhibition and signal transduction modulation, aligning with current trends in targeted cancer therapies and precision medicine.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in personalized healthcare and AI-driven drug design. The 7-{(4-fluorophenyl)methylsulfanyl}-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidine compound has garnered attention due to its potential role in enzyme inhibition, particularly in pathways related to inflammatory diseases and autoimmune disorders. Its sulfanyl and fluorophenyl groups contribute to its bioavailability and binding affinity, key factors in modern drug optimization strategies.

The synthesis of 863459-72-7 involves multi-step organic reactions, including cross-coupling and cyclization techniques, which are widely discussed in synthetic chemistry forums. Its molecular weight and logP value suggest favorable pharmacokinetic properties, a hot topic in drug development circles. Researchers frequently search for structure-activity relationships (SAR) data on this compound, highlighting its relevance in high-throughput screening and fragment-based drug discovery.

From an SEO perspective, queries like "triazolopyrimidine derivatives uses" and "fluorophenyl compounds in medicine" reflect growing public interest. The compound’s CAS No. 863459-72-7 is often associated with patent literature and academic publications, underscoring its commercial and scientific value. Its potential as a scaffold for drug design is further supported by its compatibility with computational modeling tools, a trending topic in cheminformatics.

Environmental and sustainability considerations are also critical in evaluating 863459-72-7. The green chemistry community emphasizes atom-efficient synthesis and biodegradability of such compounds, aligning with global ESG (Environmental, Social, and Governance) goals. This dual focus on innovation and safety positions 7-{(4-fluorophenyl)methylsulfanyl}-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidine as a compelling case study in responsible research.

In conclusion, CAS No. 863459-72-7 represents a versatile chemical entity with broad implications for life sciences. Its integration into drug pipelines and biomolecular studies will likely expand as AI-assisted discovery and automated synthesis technologies evolve. For researchers and industry professionals, this compound offers a rich avenue for exploration in next-generation therapeutics.